Cas no 851411-32-0 (3-bromo-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide)

3-Bromo-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}benzamide is a brominated benzamide derivative featuring a chromenopyridine core, which imparts structural complexity and potential bioactivity. The compound's key advantages include its well-defined molecular structure, making it suitable for applications in medicinal chemistry and pharmaceutical research. The presence of a bromo substituent enhances its reactivity, facilitating further functionalization in synthetic pathways. Its chromenopyridine scaffold is of interest due to its prevalence in biologically active molecules, suggesting potential utility in drug discovery. The compound is typically characterized by high purity and stability, ensuring reliability in experimental settings. Its precise synthesis and characterization support its use in targeted research applications.
3-bromo-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide structure
851411-32-0 structure
Product Name:3-bromo-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide
CAS No:851411-32-0
MF:C20H13BrN2O3
MW:409.232824087143
CID:5989276
PubChem ID:4384135
Update Time:2025-06-07

3-bromo-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide
    • Benzamide, 3-bromo-N-(4-methyl-5-oxo-5H-[1]benzopyrano[4,3-b]pyridin-2-yl)-
    • SR-01000907312-1
    • 3-bromo-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}benzamide
    • AKOS024587661
    • AB00669908-01
    • F0614-0049
    • SR-01000907312
    • 3-bromo-N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)benzamide
    • ZINC04108188
    • 851411-32-0
    • 3-bromo-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)benzamide
    • Inchi: 1S/C20H13BrN2O3/c1-11-9-16(23-19(24)12-5-4-6-13(21)10-12)22-18-14-7-2-3-8-15(14)26-20(25)17(11)18/h2-10H,1H3,(H,22,23,24)
    • InChI Key: NOYCBZRRVWYOOT-UHFFFAOYSA-N
    • SMILES: C(NC1N=C2C3=CC=CC=C3OC(=O)C2=C(C)C=1)(=O)C1=CC=CC(Br)=C1

Computed Properties

  • Exact Mass: 408.01095g/mol
  • Monoisotopic Mass: 408.01095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • Density: 1.585±0.06 g/cm3(Predicted)
  • Boiling Point: 540.8±50.0 °C(Predicted)
  • pka: 11.18±0.20(Predicted)

3-bromo-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide Pricemore >>

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